![molecular formula C7H4BrN3O B2353758 1,2,3-Benzotriazin-4(3H)-one, 6-bromo- CAS No. 890092-43-0](/img/structure/B2353758.png)
1,2,3-Benzotriazin-4(3H)-one, 6-bromo-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,2,3-Benzotriazin-4(3H)-one, 6-bromo- is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of benzotriazinones and is commonly known as BTBR. The chemical formula for BTBR is C7H4BrN3O, and it has a molecular weight of 214.04 g/mol. BTBR has been used in various scientific studies, including the synthesis of new compounds, drug development, and biological research.
Scientific Research Applications
Photocatalytic Synthesis
The compound has been used in a region-selective visible-light-mediated denitrogenative olefin insertion to obtain 3-substituted isoindolinones . This structure is found in many bioactive molecules and natural products .
Broad Functional Group Tolerance
The photocatalytic reaction developed with this compound is compatible with activated terminal olefins and cyclic α,β-unsaturated esters and ketones . It also shows broad functional group tolerance for N-substitution of 1,2,3-benzotriazin-4(3H)-one .
Mechanistic Studies
To understand the origin of this unique product selectivity, experimental and computational mechanistic studies have been conducted .
Practicality of the Process
The practicality of the process has been demonstrated through gram-scale synthesis and subsequent amidation .
Mechanism of Action
Mode of Action
The mode of action of 1,2,3-Benzotriazin-4(3H)-one, 6-bromo- involves a region-selective visible-light-mediated denitrogenative olefin insertion . This process leads to the formation of 3-substituted imidazoindolones . The reaction is facilitated by light catalysis and subsequent nitrogen-mediated hydrogen atom transfer .
Biochemical Pathways
The compound’s ability to form 3-substituted imidazoindolones suggests it may influence pathways involving these structures .
Result of Action
The compound’s ability to form 3-substituted imidazoindolones suggests it may have potential biological activity .
Action Environment
The compound’s synthesis involves a light-catalyzed reaction, suggesting that light exposure may play a role in its activity .
properties
IUPAC Name |
6-bromo-3H-1,2,3-benzotriazin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrN3O/c8-4-1-2-6-5(3-4)7(12)10-11-9-6/h1-3H,(H,9,10,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPGFSZWNWPTKSB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=O)NN=N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.03 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,3-Benzotriazin-4(3H)-one, 6-bromo- |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.